Cas no 22422-22-6 (3-chloro-1-(2,4-dimethylphenyl)propan-1-one)

• Product Name: 3-chloro-1-(2,4-dimethylphenyl)propan-1-one
• CAS No: 22422-22-6
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 290684
• PubChem ID: 240359
• Update Time: 2025-09-24

3-chloro-1-(2,4-dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-(2,4-dimethylphenyl)propan-1-one
• 22422-22-6
• NSC-46502
• NSC46502
• DTXSID80286562

• Inchi： 1S/C11H13ClO/c1-8-3-4-10(9(2)7-8)11(13)5-6-12/h3-4,7H,5-6H2,1-2H3
• InChI Key： GWEFPGZVZZGERU-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 196.06559
• Monoisotopic Mass: 196.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.084
• Boiling Point: 304.6°Cat760mmHg
• Flash Point: 162.3°C
• Refractive Index: 1.522
• PSA: 17.07
• LogP: 3.11500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-chloro-1-(2,4-dimethylphenyl)propan-1-one

3-Chloro-1-(2,4-Dimethylphenyl)Propan-1-One: A Comprehensive Overview

3-chloro-1-(2,4-dimethylphenyl)propan-1-one, also known by its CAS registry number 22422-22-6, is a unique organic compound that has garnered significant attention in the fields of synthetic chemistry and biochemistry. This compound belongs to the class of aromatic ketones, characterized by its chlorinated aromatic ring attached to a ketone group. Its structural features make it a promising candidate for various applications, including natural product synthesis and molecular modeling studies.

The compound's core structure consists of a chloroalkyl group linked to a keto functionality. This combination renders it highly reactive in various chemical transformations, making it an invaluable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential as a building block for the development of bioactive compounds, particularly in the realm of cancer drug discovery.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular simulations on 3-chloro-1-(2,4-dimethylphenyl)propan-1-one. These studies have provided insights into its electronic properties, solubility, and interactions with biological systems. For instance, density functional theory (DFT) calculations have revealed that the compound exhibits π-electron delocalization, which could contribute to its antioxidant activity. This finding aligns with experimental data showing that the compound demonstrates significant free radical scavenging properties in vitro.

In the context of bioavailability, the compound's physicochemical attributes, such as lipophilicity and pKa, have been analyzed using advanced QSAR (Quantitative Structure-Activity Relationship) models. These analyses suggest that 3-chloro-1-(2,4-dimethylphenyl)propan-1-one has a favorable profile for oral drug delivery, with moderate solubility and good permeability across biological membranes.

One of the most exciting developments involving this compound is its potential application in the synthesis of novel kinase inhibitors. Kinase inhibitors are a cornerstone of modern cancer therapy, targeting key enzymes involved in cell proliferation. By leveraging the reactivity of 3-chloro-1-(2,4-dimethylphenyl)propan-1-one, researchers have successfully developed a series of selective kinase inhibitors with potent anti-tumor activity in preclinical models.

Furthermore, this compound has been explored as a template for the design of enzyme-selective probes. Enzyme-selective probes are critical tools in studying enzyme function and mechanism. The unique structural features of 3-chloro-1-(2,4-dimethylphenyl)propan-1-one have allowed researchers to create highly selective probes for serine hydrolases, a class of enzymes implicated in various diseases, including inflammation and cancer.

In summary, 3-chloro-1-(2,4-dimethylphenyl)propan-1-one (CAS No. 22422-22-6) is a versatile and valuable compound with a wide range of applications in synthetic chemistry and biochemistry. Its unique combination of structural features and physicochemical properties makes it an ideal candidate for the development of bioactive molecules, particularly in the areas of cancer drug discovery and enzyme-selective probing. As research into this compound continues, it is poised to contribute significantly to our understanding of molecular interactions and therapeutic development.